Cas no 1191046-19-1 (Quinoline, 2-chloro-3-fluoro-6-methoxy-)

• Product Name: Quinoline, 2-chloro-3-fluoro-6-methoxy-
• CAS No: 1191046-19-1
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• CID: 4685144
• Update Time: 2023-08-15

Quinoline, 2-chloro-3-fluoro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-3-fluoro-6-methoxy-

• Inchi： 1S/C10H7ClFNO/c1-14-7-2-3-9-6(4-7)5-8(12)10(11)13-9/h2-5H,1H3
• InChI Key： VLUCSGZFNDAZIU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=C(C=CC2=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 22.1